Cas no 1380587-87-0 (ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate)

• Product Name: ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate
• CAS No: 1380587-87-0
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 4779858
• Update Time: 2025-10-28

ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate

• Inchi： 1S/C22H23N3O2/c1-3-27-21(26)22(12-13-22)18-10-8-16(9-11-18)15-4-6-17(7-5-15)19-14-24-25(2)20(19)23/h4-11,14H,3,12-13,23H2,1-2H3
• InChI Key： LLUSZBVCRHFOCC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3=CC=C(C4=C(N)N(C)N=C4)C=C3)C=C2)(C(OCC)=O)CC1

Additional information on ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate

Research Brief on Ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate (CAS: 1380587-87-0)

Ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate (CAS: 1380587-87-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique biphenyl-pyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and as a scaffold for drug discovery. Recent studies have explored its synthesis, pharmacological properties, and potential mechanisms of action, positioning it as a candidate for further development in targeted therapies.

The synthesis of ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate involves a multi-step process, including Suzuki-Miyaura coupling reactions to construct the biphenyl core, followed by functionalization of the pyrazole moiety. The compound's structural features, such as the cyclopropane carboxylate group, contribute to its stability and bioavailability, making it an attractive candidate for further pharmacological evaluation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In terms of biological activity, preliminary studies have demonstrated that ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate exhibits selective inhibition of specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. For instance, in vitro assays have revealed its potent inhibitory effects on kinases such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors with improved selectivity and reduced off-target effects.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its binding modes with target proteins. These computational studies have highlighted the importance of the cyclopropane carboxylate group in forming key hydrogen bonds and hydrophobic interactions with the kinase active sites. Additionally, in vivo studies in murine models have shown promising pharmacokinetic profiles, with good oral bioavailability and moderate half-life, supporting its potential for further development as an oral therapeutic agent.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to enhance its metabolic stability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to explore derivatives of ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate, aiming to identify analogs with improved therapeutic indices.

In conclusion, ethyl 1-(4'-(5-amino-1-methyl-1H-pyrazol-4-yl)-[1,1'-biphenyl]-4-yl)cyclopropanecarboxylate (CAS: 1380587-87-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting kinase-mediated pathways. Ongoing research is expected to further elucidate its therapeutic applications and optimize its properties for clinical development. This compound exemplifies the intersection of synthetic chemistry and biological research, highlighting the importance of innovative chemical entities in advancing drug discovery.